5-Bromo-2-methoxyaniline
Overview
Description
5-Bromo-2-methoxyaniline is a chemical compound that is not directly discussed in the provided papers. However, related compounds with similar functional groups and structural motifs are mentioned, which can provide insights into the properties and potential applications of this compound. For instance, 5-(ethylsulfonyl)-2-methoxyaniline is a fragment in various biologically active compounds with antitumor properties and is a precursor to protein-kinase inhibitors . Similarly, 5-bromo-7-methoxy-1-methyl-1H-benzoimidazole is another compound with a bromo and methoxy group that has been studied for its supramolecular architecture and potential biological activity .
Synthesis Analysis
The synthesis of related compounds involves multi-step reactions starting from commercially available precursors. For example, the synthesis of 5-(ethylsulfonyl)-2-methoxyaniline starts from 4-methoxybenzene-1-sulfonyl chloride and proceeds through four steps with an overall yield of 59% . Another synthesis approach for a related compound, 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, involves regioselective substitution reactions and bromination, yielding the final product in 67% overall yield . These methods indicate that the synthesis of this compound could potentially be achieved through similar synthetic routes involving bromination and methoxylation steps.
Molecular Structure Analysis
The molecular structure of compounds similar to this compound has been characterized using various spectroscopic techniques. For instance, 5-bromo-7-methoxy-1-methyl-1H-benzoimidazole's structure was confirmed by single-crystal X-ray diffraction, FT-IR, FT-Raman, NMR, and UV-Visible spectroscopy . These techniques could be applied to determine the molecular structure of this compound and to confirm its purity and identity.
Chemical Reactions Analysis
The chemical reactivity of compounds with bromo and methoxy groups has been explored through various reactions. For example, 5-bromo-7-methoxy-1-methyl-1H-benzoimidazole has been investigated for its intermolecular interactions, which play a crucial role in its supramolecular architecture . Additionally, the reactivity of 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid in the context of its potential as a dopamine and serotonin receptor antagonist has been described . These studies suggest that this compound could also exhibit interesting reactivity patterns that could be exploited in pharmaceutical applications.
Physical and Chemical Properties Analysis
While the physical and chemical properties of this compound are not directly reported, the properties of structurally related compounds can provide some insights. For example, the solubility, melting point, and stability of 5-(ethylsulfonyl)-2-methoxyaniline have been characterized, and its role as a pharmacophoric fragment in VEGFR2 inhibitors has been highlighted . The stability and interaction with water of 5-bromo-7-methoxy-1-methyl-1H-benzoimidazole have been investigated using bond dissociation energies and radial distribution functions . These properties are crucial for understanding the behavior of these compounds in biological systems and could be relevant to this compound as well.
Scientific Research Applications
Synthesis and Corrosion Inhibition
5-Bromo-2-methoxyaniline, a closely related derivative of N-[(3-Bromo-2-methylthiophen-5-yl)methylene]-4-methoxyaniline, has been utilized in the synthesis of corrosion inhibitors. Specifically, it has shown effectiveness in inhibiting corrosion of zinc metal in hydrochloric acid solutions, demonstrating that such compounds can be vital in industrial applications where metal corrosion is a concern (Assad et al., 2015).
Pharmaceutical and Biological Activity
This compound derivatives, like 5-Ethylsulfonyl-2-methoxyaniline, have been extensively used in the preparation of various biologically active compounds. These include kinase inhibitors, VEGFR2 inhibitors, CLK inhibitors, and molecules targeting other significant biological pathways. Such derivatives are essential in developing treatments for various conditions, including cancer, through their role in angiogenesis inhibition (Johnson et al., 2022; Murár et al., 2013).
Photodynamic Therapy for Cancer
A derivative of this compound, specifically (E)-4-((5-bromo-2-hydroxy-3-methoxybenzylidene)amino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide, has been synthesized and characterized for use in photodynamic therapy. This derivative's properties make it an effective Type II photosensitizer, holding potential for cancer treatment (Pişkin et al., 2020).
Polymerization and Material Science
In material science, derivatives of this compound have been used in the polymerization processes. For example, the electrochemical production of poly(2-methoxyaniline-5-sulfonic acid) has been explored, with applications in creating conductive materials (Guo et al., 2000).
Antimicrobial Applications
Derivatives of this compound, like those found in marine red algae Rhodomela confervoides, have shown promising antibacterial properties. Such compounds are being explored for potential use in developing new antimicrobial agents (Xu et al., 2003).
Safety and Hazards
Mechanism of Action
Target of Action
5-Bromo-2-methoxyaniline, also known as 2-Amino-4-bromoanisole, is primarily used as a pharmaceutical intermediate It is suggested that it may have an impact on the respiratory system .
Pharmacokinetics
It is predicted to have high gastrointestinal absorption and is considered to be bbb permeant .
properties
IUPAC Name |
5-bromo-2-methoxyaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BrNO/c1-10-7-3-2-5(8)4-6(7)9/h2-4H,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPGNSNDTPPIYPG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70393895 | |
Record name | 5-bromo-2-methoxyaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70393895 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6358-77-6 | |
Record name | 5-bromo-2-methoxyaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70393895 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Bromo-2-methoxyaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.